Cas no 2171834-34-5 (2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid)

• Product Name: 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid
• CAS No: 2171834-34-5
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6484472
• PubChem ID: 165518560
• Update Time: 2025-05-22

2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid
• 2171834-34-5
• 2-(1-{[(benzyloxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid
• EN300-1286730

• Inchi： 1S/C17H23NO5/c1-22-14-8-5-9-17(10-14,11-15(19)20)18-16(21)23-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： LIZOPQHEIILWHM-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(CC(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid

Exploring the Properties and Applications of 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid (CAS No. 2171834-34-5)

In the realm of organic chemistry and pharmaceutical research, 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid (CAS No. 2171834-34-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive compounds. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in drug development and material science.

The chemical structure of 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid includes a cyclohexyl ring substituted with a methoxy group and a benzyloxycarbonylamino (Cbz) protecting group. The presence of the acetic acid moiety further enhances its reactivity, making it a versatile intermediate in organic synthesis. This combination of functional groups allows for diverse chemical transformations, which are crucial in the design of novel therapeutic agents.

One of the key reasons behind the growing interest in CAS No. 2171834-34-5 is its role in peptide synthesis. The Cbz-protected amino acid derivative is widely used to introduce specific structural motifs into peptides, which are essential for developing targeted therapies. Recent advancements in peptide-based drugs have highlighted the importance of such intermediates, as they enable the precise modification of peptide chains to enhance bioavailability and efficacy.

Another notable application of 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid lies in its use as a building block for small-molecule inhibitors. With the rise of personalized medicine, there is a surge in demand for compounds that can modulate specific biological pathways. Researchers are exploring this molecule's potential in designing inhibitors for enzymes involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the compound's stability and solubility profile make it an attractive candidate for large-scale production. The methoxycyclohexyl moiety contributes to its lipophilicity, which is a desirable property for drug candidates targeting membrane-bound receptors. Additionally, the benzyloxycarbonyl group offers a balance between protection and deprotection ease, streamlining multi-step synthetic routes.

The pharmaceutical industry is not the only sector benefiting from CAS No. 2171834-34-5. Material scientists are investigating its incorporation into polymers and coatings, where its unique chemical properties can impart enhanced durability and functionality. This interdisciplinary approach underscores the compound's versatility and broad applicability.

In recent years, the demand for 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid has been driven by the increasing focus on green chemistry. Researchers are optimizing synthetic protocols to minimize waste and improve yield, addressing the global push for sustainable chemical processes. This aligns with the broader industry shift toward environmentally friendly practices, making the compound a topic of interest in both academic and industrial circles.

Quality control and analytical characterization of CAS No. 2171834-34-5 are critical for ensuring its consistent performance in various applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These rigorous standards are essential for maintaining the compound's reliability in high-stakes research and development projects.

As the scientific community continues to explore the potential of 2-(1-{(benzyloxy)carbonylamino}-3-methoxycyclohexyl)acetic acid, its role in cutting-edge research is expected to expand. Whether in drug discovery, material science, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. Its multifaceted applications make it a valuable asset for researchers aiming to address some of today's most pressing challenges.

For those seeking detailed technical data or sourcing options for CAS No. 2171834-34-5, it is advisable to consult specialized chemical databases and suppliers. Ensuring access to high-quality material is paramount for achieving reproducible results in both laboratory and industrial settings. As interest in this compound grows, staying informed about the latest research and market trends will be key to leveraging its full potential.